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Compound of Interest

Compound Name: Phenyl-pyrrolidin-1-yl-acetic acid

Cat. No.: B029469

Essential Safety and Handling Guide for Phenyl-
pyrrolidin-1-yl-acetic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for Phenyl-pyrrolidin-1-yl-acetic acid (CAS
No. 100390-48-5) or its hydrochloride salt is not readily available in public domains. The
following guidance is based on the safety profiles of structurally similar compounds, including
Phenylacetic acid and pyrrolidine derivatives. Researchers, scientists, and drug development
professionals should treat this information as a preliminary guide and obtain a substance-
specific SDS from the supplier before commencing any handling, storage, or disposal activities.
A thorough risk assessment should be conducted by qualified personnel for all specific
laboratory procedures.

Immediate Safety and Logistical Information

This document provides essential procedural guidance for the safe handling of Phenyl-
pyrrolidin-1-yl-acetic acid, focusing on personal protective equipment (PPE), emergency
procedures, and disposal plans. The information is intended for use by trained professionals in
a laboratory setting.

Hazard Assessment of Structurally Similar
Compounds
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Based on available data for related chemicals, Phenyl-pyrrolidin-1-yl-acetic acid should be

handled as a substance that is potentially:

Harmful if inhaled.

Harmful if swallowed.

A cause of skin irritation.

A cause of serious eye irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical for the safe handling of this compound. The following

table summarizes the recommended PPE based on the potential hazards.

Protection Type

Recommended Equipment

Specifications and Use
Cases

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[3] A face shield may
be required for splash hazards.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron.

Select gloves based on the
specific solvent being used
and breakthrough time. Ensure

full coverage of exposed skin.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
airborne dust or aerosols are
generated, a NIOSH/MSHA-
approved respirator is

necessary.

Respirator type should be
selected based on the
potential for airborne
concentration and exposure

limits.

Hand Protection

Impervious gloves should be

worn.

Inspect gloves for integrity
before each use and replace

them if compromised.
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Emergency Procedures

Immediate and appropriate response to an exposure or spill is crucial.

Emergency Situation

Immediate Action

Follow-up and Medical
Attention

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

upper and lower eyelids.[1][4]

Seek immediate medical

attention.

Skin Contact

Immediately remove all
contaminated clothing. Wash
skin with soap and plenty of

water for at least 15 minutes.

[1]

Seek medical attention if

irritation develops or persists.

Move the exposed person to

Seek immediate medical

Inhalation fresh air. If not breathing, give ]
o o attention.
artificial respiration.
) Do NOT induce vomiting. Seek immediate medical
Ingestion ] ] )
Rinse mouth with water. attention.
Evacuate the area. Wear
appropriate PPE. Absorb the
Spil spill with inert material (e.qg., Ensure the spill area is well-
pi

vermiculite, sand) and place it
in a sealed container for

disposal.

ventilated.

Handling and Storage Plan

Proper handling and storage are essential to minimize risks.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.
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Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly after handling.[1]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]
o Keep away from incompatible materials such as strong oxidizing agents.
 Recommended storage temperature is between 2-8°C, sealed and dry.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Dispose of the compound and any contaminated materials as hazardous
waste. Do not allow it to enter drains or waterways.

o Contaminated PPE: Dispose of used gloves and other contaminated PPE as hazardous
waste.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow with integrated safety
checkpoints for handling Phenyl-pyrrolidin-1-yl-acetic acid.
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Caption: Experimental workflow with safety checkpoints for handling Phenyl-pyrrolidin-1-yl-
acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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